Cas no 59777-59-2 (Butyl 4-sulfamoylbenzoate)

• Product Name: Butyl 4-sulfamoylbenzoate
• CAS No: 59777-59-2
• MF: C₁₁H₁₅NO₄S
• MW: 257.30610203743
• CID: 2834418
• PubChem ID: 23274639
• Update Time: 2025-04-21

Butyl 4-sulfamoylbenzoate Chemical and Physical Properties

Names and Identifiers

• 59777-59-2
• DTXSID90632298
• 4-Sulfamoyl-benzoic acid butyl ester
• CHEMBL147233
• Butyl 4-sulfamoylbenzoate

• Inchi： 1S/C11H15NO4S/c1-2-3-8-16-11(13)9-4-6-10(7-5-9)17(12,14)15/h4-7H,2-3,8H2,1H3,(H2,12,14,15)
• InChI Key： ZMMSBDVMJNGQMZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)OCCCC)=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 257.07217913Da
• Monoisotopic Mass: 257.07217913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 94.8Ų